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Compound of Interest

Compound Name:
4-Chloro-2-methyl-D-

phenylalanine

Cat. No.: B8014646

Get Quote

Executive Summary & Immediate Directives
4-Chloro-2-methyl-D-phenylalanine (CAS: Generic reference for Chlorinated Phenylalanines)

is a halogenated non-standard amino acid. While not typically classified as P-listed (acutely

toxic) under US EPA RCRA regulations, its disposal is strictly governed by its halogen content

(Chlorine).

Core Safety Directive:

DO segregate this compound from non-halogenated organic waste.[1]

DO label all waste specifically as "Halogenated Organic."

DO NOT dispose of down the drain or in general trash.

DO NOT mix with strong oxidizers or alkali metals during collection.

Chemical Profile & Disposal Logic[4]
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To understand the disposal requirements, we must analyze the molecule's impact on waste

streams.

Feature Technical Detail Disposal Implication

Chemical Class Halogenated Amino Acid

Requires high-temperature

incineration with acid gas

scrubbing.

Key Substituent Chloro- (Cl) at position 4

The primary cost driver.

Presence of Cl classifies this

as "Halogenated Waste,"

which is significantly more

expensive to dispose of than

non-halogenated organics.

Physical State Solid (White Powder)

Must be disposed of as "Solid

Hazardous Waste" to prevent

particulate dispersion.

Reactivity
Stable; Incompatible with

strong oxidizers

Keep away from nitric acid or

perchlorates in waste

accumulation areas.

The "Why" Behind the Protocol
The presence of the chlorine atom means that simple combustion is insufficient. Incinerating

chlorinated organics without proper scrubbers releases hydrogen chloride (HCl) gas and

potential dioxins. Therefore, waste facilities must route this material to specific incinerators

equipped to neutralize acidic exhaust gases. Mislabeling this as non-halogenated waste puts

downstream facility workers at risk of exposure to acid gases.

Waste Segregation Decision Tree
The following workflow illustrates the critical decision points for disposing of 4-Chloro-2-
methyl-D-phenylalanine, ensuring compliance with RCRA and local safety standards.
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Waste Generation:
4-Chloro-2-methyl-D-phenylalanine

Physical State?

Solid Waste
(Pure compound, contaminated gloves/paper)

Solid

Liquid Waste
(HPLC Mobile Phase, Mother Liquor)

Solution

Container:
Wide-mouth HDPE Jar or Double-Bagged

Label:
'Hazardous Waste - Solid'

Trace Halogenated Organics

Complete Hazardous Waste Tag
(List full chemical name)

Halogen Content > 1%?

Stream A:
HALOGENATED Solvent Waste

Yes (Standard)

Stream B:
Non-Halogenated Waste

(Only if <1% and local rules allow)

No (Trace only)

EHS Pickup / Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating halogenated amino acid waste streams. Note that

"Stream A" is the default safe path for this compound.
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Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Debris)
Applicable for: Expired stocks, contaminated weighing boats, gloves, and spill cleanup

materials.

Containment: Use a wide-mouth High-Density Polyethylene (HDPE) jar. If the waste is bulky

(gloves/wipes), use a clear, heavy-duty polyethylene bag (minimum 4 mil thickness).

Double Bagging: If using bags, double-bag the waste to prevent rupture.

Labeling:

Affix a "Hazardous Waste" label.[2][3]

CRITICAL: Write the full chemical name: 4-Chloro-2-methyl-D-phenylalanine. Do not

use abbreviations (e.g., "Cl-Phe").

Check the box for "Toxic" and "Irritant."

Storage: Store in a satellite accumulation area (SAA) away from oxidizers.

Protocol B: Liquid Waste (Solutions & HPLC)
Applicable for: Reaction mixtures, HPLC effluent, and dissolved stocks.

Selection: Choose the Halogenated Waste carboy (often distinct from non-halogenated

containers by color or tag).

Compatibility Check: Ensure the carboy does not contain incompatible chemicals (e.g.,

strong bases or active metals).

Transfer: Pour liquid using a funnel to avoid spillage. Leave at least 10% headspace in the

container to allow for thermal expansion.

Documentation: On the waste log/tag, list "4-Chloro-2-methyl-D-phenylalanine" as a

constituent. Even if it is a minor component (<1%), the entire carboy is now classified as

Halogenated Waste.
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Regulatory Context (RCRA & EPA)
While 4-Chloro-2-methyl-D-phenylalanine is not explicitly named on the EPA's P-List (Acutely

Toxic) or U-List (Toxic), it falls under the "Characteristic" or general listing rules depending on

the formulation and concentration [1].

Waste Code Assignment:

If mixed with spent halogenated solvents (e.g., DCM, Chloroform), the mixture may carry

F-listed codes (F001/F002).[4]

If disposed of as a pure solid, it is managed as non-RCRA regulated chemical waste

unless it exhibits toxicity characteristics (TCLP), but institutional policy almost universally

mandates treating it as Hazardous Chemical Waste due to the halogen content [2].

Waste Minimization: As a chiral intermediate, this compound is likely high-value. Verify if

unused portions can be redistributed to other internal labs before disposal.

Emergency Spill Procedures
In the event of a spill during the disposal process:

PPE: Wear nitrile gloves, safety goggles, and a lab coat.[5] If powder is fine/dusty, use an

N95 respirator.

Containment:

Solid: Cover with wet paper towels to prevent dust generation, then sweep up.

Liquid: Absorb with vermiculite or standard spill pads.

Disposal of Spill Debris: All cleanup materials must be disposed of via Protocol A (Solid

Waste) and labeled as "Spill Debris: 4-Chloro-2-methyl-D-phenylalanine."

References
US Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8014646/docs?utm_src=pdf-body#proper-disposal-procedures-4-chloro-2-methyl-d-phenylalanine-1-2
https://esd.uga.edu/rcra-compliance/epa-hazardous-waste-codes
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances/
https://www.benchchem.com/product/b8014646/docs?utm_src=pdf-body#proper-disposal-procedures-4-chloro-2-methyl-d-phenylalanine-1-2
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8014646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent

Practices in the Laboratory: Handling and Management of Chemical Hazards. "Chapter 8:

Management of Waste." National Academies Press (2011). Retrieved from [Link]

American Chemical Society (ACS).Chemical Safety: Waste Management. Retrieved from

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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